Cas no 2287310-54-5 ([3-(2,3-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol)

• Product Name: [3-(2,3-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• CAS No: 2287310-54-5
• MF: C₁₂H₁₂F₂O
• MW: 210.219890594482
• CID: 6441442
• PubChem ID: 137943821
• Update Time: 2025-05-20

[3-(2,3-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol Chemical and Physical Properties

Names and Identifiers

• EN300-6762200
• 2287310-54-5
• [3-(2,3-difluorophenyl)bicyclo[1.1.1]pentan-1-yl]methanol
• [3-(2,3-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol

• Inchi： 1S/C12H12F2O/c13-9-3-1-2-8(10(9)14)12-4-11(5-12,6-12)7-15/h1-3,15H,4-7H2
• InChI Key： COVCKOQHRHHTQO-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C12CC(CO)(C1)C2)F

Computed Properties

• Exact Mass: 210.08562133g/mol
• Monoisotopic Mass: 210.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on [3-(2,3-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol

Introduction to [3-(2,3-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS No: 2287310-54-5)

[3-(2,3-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number [2287310-54-5], belongs to a class of molecules that exhibit promising properties for drug development. The presence of a [bicyclo[1.1.1]pentanyl] moiety combined with a [2,3-difluorophenyl] group makes it a structurally intriguing candidate for further exploration.

The [bicyclo[1.1.1]pentanyl] backbone is known for its rigid three-membered ring system, which can contribute to the stability and binding affinity of the molecule when interacting with biological targets. This structural motif is often employed in medicinal chemistry to enhance the metabolic stability and solubility of drug candidates. On the other hand, the [2,3-difluorophenyl] group introduces fluorine atoms into the aromatic ring, which are well-documented for their ability to modulate electronic properties and improve pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacological properties of such complex molecules. Studies have shown that the fluorinated aromatic ring can significantly influence the binding affinity and selectivity of [3-(2,3-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol towards various biological targets. This has opened up new avenues for designing molecules with enhanced therapeutic potential.

In the realm of drug discovery, [3-(2,3-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol has been investigated for its potential as an intermediate in the synthesis of novel therapeutic agents. Its unique structural features make it a valuable building block for constructing more complex molecules with tailored biological activities. Researchers have leveraged this compound to develop new scaffolds that exhibit improved efficacy and reduced side effects compared to existing treatments.

The synthesis of [3-(2,3-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into the aromatic ring is particularly challenging due to their high reactivity and sensitivity to various environmental factors. However, recent innovations in synthetic methodologies have made it possible to achieve high yields and purity levels, facilitating further exploration of this compound's potential.

One of the most exciting aspects of [3-(2,3-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol is its potential application in the development of next-generation therapeutics targeting various diseases. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in metabolic disorders and cancer progression. These findings have prompted researchers to explore its mechanism of action and optimize its chemical structure for improved therapeutic efficacy.

The use of computational modeling and high-throughput screening techniques has accelerated the discovery process for compounds like [3-(2,3-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol. By integrating experimental data with computational predictions, scientists can rapidly identify promising candidates for further development. This interdisciplinary approach has significantly reduced the time and cost associated with drug discovery, making it possible to bring new treatments to market more efficiently.

Future research on [3-(2,3-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol will likely focus on understanding its interactions with biological targets at a molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be employed to elucidate its binding mode and identify key residues involved in receptor interactions. This information will be crucial for designing analogs with enhanced potency and selectivity.

The potential applications of [3-(2,3-Difluorophenyl)-bicyclo[##bicyclo[##bicyclo##bicyclo##bicyclo##bicyco]]-##-##-##-##-##-##-##-##-##-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]](CAS No: 2287310-54-5) extend beyond traditional pharmaceutical applications into areas such as agrochemicals and materials science. Its unique structural features make it a versatile building block for designing novel compounds with diverse functionalities.

In conclusion, [3-(2,3-Difluorophenyl)-bicyclo[##bicyco]](CAS No: 2287310-54-5) represents a significant advancement in medicinal chemistry due to its complex structure and promising biological activities。 The combination of computational methods and innovative synthetic strategies has positioned this compound as a valuable asset in drug discovery efforts。 As research continues to uncover new applications and therapeutic potentials， it is likely that this molecule will play an increasingly important role in developing next-generation therapeutics。